2-{8-[(2-fluorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid

• IUPAC Name: 2-[8-(2-fluoroanilino)-3-methyl-2,6-dioxopurin-7-yl]acetic acid
• InChI: InChI=1S/C14H12FN5O4/c1-19-11-10(12(23)18-14(19)24)20(6-9(21)22)13(17-11)16-8-5-3-2-4-7(8)15/h2-5H,6H2,1H3,(H,16,17)(H,21,22)(H,18,23,24)
• InChI Key: MNYLZZOUAGOKMG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NC3=CC=CC=C3F)CC(=O)O
• Molecular Formula: C14H12FN5O4
• Molecular Weight: 333.27 g/mol

Description

The compound is a complex organic molecule that includes a purine ring (a type of heterocyclic aromatic organic compound), an acetic acid group, and a fluorophenyl group.

Molecular Structure Analysis

The compound likely has a complex three-dimensional structure due to the presence of the purine ring and various functional groups.

Chemical Reactions Analysis

The compound, due to its complex structure, could potentially undergo a variety of chemical reactions. The exact reactions would depend on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors that could influence these properties include the presence of the fluorophenyl group, the purine ring, and the acetic acid group.

Mechanism of Action

Target of Action

It is known that many bioactive aromatic compounds containing similar structures have been found to bind with high affinity to multiple receptors . These receptors are often involved in critical biological processes, making them potential targets for therapeutic intervention.

Mode of Action

This interaction can result in a variety of effects, depending on the nature of the target and the specific characteristics of the compound .

Biochemical Pathways

It is known that compounds with similar structures can influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that such compounds may affect multiple biochemical pathways, leading to a range of downstream effects.

Result of Action

It is known that compounds with similar structures can have a broad range of biological activities . These activities suggest that such compounds may have diverse molecular and cellular effects, depending on the specific targets and pathways they affect.

Safety and Hazards

The safety and hazards associated with the compound would depend on its exact properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.